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Introduction

Ethylhydrazine (CAS RN: 624-80-6) is a versatile reagent and building block in synthetic
organic chemistry, particularly valued in the pharmaceutical and agrochemical industries. Its
utility primarily stems from its bifunctional nature as a nucleophile, enabling the construction of
various heterocyclic scaffolds. This technical guide provides an in-depth overview of the
commercial availability of ethylhydrazine, its different forms, typical quality specifications, and
detailed protocols for its application in the synthesis of key pharmaceutical intermediates.

Commercial Availability and Forms

Ethylhydrazine is commercially available from a range of chemical suppliers, primarily in the
form of its more stable salts: ethylhydrazine oxalate (CAS RN: 6629-60-3) and
ethylhydrazine hydrochloride (CAS RN: 18413-14-4). The free base is a liquid and is less
commonly offered due to its higher reactivity and potential instability. The salt forms are
typically white to off-white crystalline solids, offering improved handling and storage
characteristics.

Major Suppliers and Indicative Pricing
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The following table summarizes prominent suppliers of ethylhydrazine and its salts, along with
typical purities and publicly available pricing. It is important to note that prices are subject to
change and depend on the quantity, purity, and supplier. For bulk quantities, direct inquiries
with the manufacturers are recommended.
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) Product ] . Indicative
Supplier CAS RN Purity Pack Size .
Name Price (USD)
Sigma- )
] Ethylhydrazin
Aldrich 6629-60-3 =96.0% (T) 59 $72.06[1]
e oxalate
(Merck)
25¢ $215.00[2]
Alfa Ethylhydrazin )
] 624-80-6 - Inquiry -[3]
Chemistry e
Anax ethylhydrazin )
) 624-80-6 >98% Inquiry -
Laboratories e
Ethylhydrazin
Apollo )
e 18413-14-4 - Inquiry -
Scientific )
hydrochloride
Ethylhydrazin
BLD Pharm e 18413-14-4 - Inquiry -[4]
hydrochloride
Ethylhydrazin
ChemScene 6629-60-3 >97% 59 -[5]
e oxalate
CP Lab Ethylhydrazin _
6629-60-3 min 95% 100 g $1,507.49[6]
Safety e oxalate
: 1-
Frontier
) Ethylhydrazin
Specialty 18413-14-4 >95% 1g $23.00[7]
e
Chemicals ]
hydrochloride
59 $82.00[7]
ethylhydrazin $39.00 (+
MolPort 624-80-6 >95% 1mg o
e shipping)[6]
Ethylhydrazin )
Parchem 6629-60-3 - Inquiry -[8]
e oxalate
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Santa Cruz )
) Ethylhydrazin )
Biotechnolog 6629-60-3 - Inquiry -[9]
e oxalate
y

Choice of Ethylhydrazine Form

The choice between the free base, oxalate salt, or hydrochloride salt often depends on the
specific reaction conditions.

« Ethylhydrazine Oxalate: The oxalate salt is a common and stable form. It can often be used
directly in reactions where an acidic catalyst is tolerated or beneficial. The oxalate can be
neutralized in situ with a suitable base to liberate the free ethylhydrazine.

» Ethylhydrazine Hydrochloride: Similar to the oxalate salt, the hydrochloride salt provides
stability for storage. It is used in reactions where the presence of chloride ions is not
detrimental.

o Ethylhydrazine (Free Base): The free base is used when strictly non-acidic conditions are
required. It is typically generated in situ from one of its salts immediately before use.

Quality Control and Analytical Methods

Ensuring the purity and identity of ethylhydrazine is critical for reproducible and successful
synthetic outcomes. The primary analytical techniques for quality control include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR are used to confirm
the chemical structure and identify any organic impurities.

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for analyzing
the volatile free base. It can be used to determine purity and identify trace volatile impurities.
For less volatile salt forms, derivatization may be necessary. A generic approach for the
determination of related hydrazine impurities in active pharmaceutical ingredients (APIs)
involves derivatization followed by GC-MS analysis.[10]

o High-Performance Liquid Chromatography (HPLC): HPLC is a versatile method for purity
assessment, especially for the salt forms. A common method for analyzing hydrazines
involves derivatization to form a UV-active compound, which can then be quantified. For
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instance, derivatization with p-dimethylaminobenzaldehyde or benzaldehyde can be
employed.[11][12]

« Titration: Acid-base titration can be used to determine the assay of the ethylhydrazine salts.

A common impurity in ethylhydrazine oxalate is unreacted hydrazine.[13] Standard quality
control procedures should include assays for the presence of this impurity.

Experimental Protocols for Synthetic Applications

Ethylhydrazine is a key building block for the synthesis of pyrazole and pyrazolopyrimidine
ring systems, which are prevalent in many kinase inhibitors and other medicinally important
compounds.[14][15][16]

General Synthesis of 1-Ethyl-3,5-disubstituted Pyrazoles

The Knorr pyrazole synthesis and related cyclocondensation reactions are the most common
methods for preparing pyrazoles from hydrazines.[17] This involves the reaction of a hydrazine
with a 1,3-dicarbonyl compound.[7][12][18]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

ias.ac.in [ias.ac.in]
1-Ethylhydrazine hydrochloride | [frontierspecialtychemicals.com]
researchgate.net [researchgate.net]

1.
2.
3.

e 4. soci.org [soci.org]
5. chemrxiv.org [chemrxiv.org]
6.

Synthesis and Isomerization of Some Novel Pyrazolopyrimidine and
Pyrazolotriazolopyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

e 7. mdpi.com [mdpi.com]

» 8. Design, synthesis and anticancer evaluation of novel hydrazide-2-oxindole analogues as
GSK-3p kinase inhibitors - PMC [pmc.ncbi.nim.nih.gov]

e 9. benchchem.com [benchchem.com]
e 10. mdpi.com [mdpi.com]
e 11.ias.ac.in [ias.ac.in]

e 12. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 +
2)-cycloaddition key steps [beilstein-journals.org]

e 13. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC
[pmc.ncbi.nlm.nih.gov]

e 14, Study of the anticancer effect of new quinazolinone hydrazine derivatives as receptor
tyrosine kinase inhibitors - PubMed [pubmed.nchbi.nlm.nih.gov]

e 15. scielo.br [scielo.br]

e 16. Small Molecule Kinase Inhibitor Drugs (1995-2021): Medical Indication, Pharmacology,
and Synthesis - PubMed [pubmed.ncbi.nim.nih.gov]

e 17. youtube.com [youtube.com]

o 18. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1196685?utm_src=pdf-custom-synthesis
https://www.ias.ac.in/public/Volumes/jcsc/128/09/1459-1468.pdf
https://frontierspecialtychemicals.com/product/1-ethylhydrazine-hydrochloride/
https://www.researchgate.net/figure/Reaction-of-hydrazine-with-1-3-dicarbonyl-compounds-in-HFIP_fig29_376269446
https://www.soci.org/-/media/files/conference-downloads/2011/exploring-chemical-space/steven_durrant_presentation.ashx
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/67793c286dde43c908468c2a/original/development-of-ethyl-hydrazide-based-selective-histone-deacetylase-6-hdac6-prota-cs.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271700/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271700/
https://www.mdpi.com/2624-781X/4/3/29
https://pmc.ncbi.nlm.nih.gov/articles/PMC12257299/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12257299/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Cyclocondensation_Reactions_of_Acetyl_Isothiocyanate_with_Hydrazines.pdf
https://www.mdpi.com/1420-3049/19/3/3297
https://www.ias.ac.in/article/fulltext/jcsc/131/08/0070
https://www.beilstein-journals.org/bjoc/articles/20/178
https://www.beilstein-journals.org/bjoc/articles/20/178
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017056/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017056/
https://pubmed.ncbi.nlm.nih.gov/36465863/
https://pubmed.ncbi.nlm.nih.gov/36465863/
https://www.scielo.br/j/jbchs/a/YQWVFsJ8fZcpC7HfzGmspTN/?lang=en&format=pdf
https://pubmed.ncbi.nlm.nih.gov/34624192/
https://pubmed.ncbi.nlm.nih.gov/34624192/
https://www.youtube.com/watch?v=o75a3V1JotU
https://www.researchgate.net/publication/237382007_The_reaction_between_hydrazines_and_b-dicarbonyl_compounds_Proposal_for_a_mechanism
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Ethylhydrazine: A Technical Guide to Commercial
Availability, Quality Control, and Synthetic Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1196685#commercial-availability-of-
ethylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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